Cas no 105908-32-5 (2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester)

• Product Name: 2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
• CAS No: 105908-32-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1097703
• PubChem ID: 15497745
• Update Time: 2025-04-20

2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-1H-Indole-7-carboxylic acid methyl ester
• methyl 2,3-dimethyl-1H-indole-7-carboxylate
• 1H-Indole-7-carboxylic acid, 2,3-dimethyl-, methyl ester
• 2,3-Dimethyl-indol-7-carbonsaeure-methylester
• 2,3-dimethyl-indole-7-carboxylic acid methyl ester
• AGN-PC-00PGAE
• CTK0G4403
• methyl 2,3-dimethylindole-7-carboxylate
• SureCN6686573
• 105908-32-5
• DTXSID70573337
• SCHEMBL6686573

• Inchi： 1S/C12H13NO2/c1-7-8(2)13-11-9(7)5-4-6-10(11)12(14)15-3/h4-6,13H,1-3H3
• InChI Key： MEAFOSOHLAHXTB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2C(C)=C(C)NC=21)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09